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Compound of Interest

Compound Name: 1-Bromo-4-chlorobenzene-d4

Cat. No.: B591516

An In-depth Technical Guide on the Material Safety Data Sheet (MSDS) for 1-Bromo-4-
chlorobenzene-d4

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and hazardous
properties of 1-Bromo-4-chlorobenzene-d4. The information presented is aggregated from
various safety data sheets and is intended to provide researchers and laboratory personnel
with the necessary information to handle this chemical safely. Note that while the primary
subject is the deuterated form (d4), much of the available safety data is for the non-deuterated
analogue, 1-Bromo-4-chlorobenzene, which is expected to have very similar properties.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 1-Bromo-4-
chlorobenzene and its deuterated form.
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Property

Value

Source

Chemical Name

1-Bromo-4-chlorobenzene-d4

[1]

CAS Number 134415-42-2 [1]
Molecular Formula CeD4BrCl [1]
Molecular Weight 195.48 g/mol [1]
Appearance White to off-white solid [2]
Purity >98% [1]
_ _ 64 - 67 °C/147.2 - 152.6 °F
Melting Point [3]
(for non-deuterated)
- ) 196 °C / 385 °F (for non-
Boiling Point
deuterated)
) > 100 °C /> 212 °F (for non-
Flash Point [3]
deuterated)
Specific Gravity 1.651 (for non-deuterated) [3]

Hazard Identification and Classification

This substance is considered hazardous. The following table outlines its classification and
associated hazard statements.
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Hazard

o Code Description Source
Classification
Skin Irritation H315 Causes skin irritation [4]
o Causes serious eye
Eye Irritation H319 S [4]
irritation

Specific target organ ]
May cause respiratory

toxicity — single H335 T [4]
irritation

exposure

Acute oral toxicity Category 4 Harmful if swallowed [3]

Acute Inhalation o
o Category 4 Harmful if inhaled [3]
Toxicity

Experimental Protocols: Emergency Procedures

Detailed methodologies for handling emergency situations are crucial for laboratory safety.

First Aid Measures

« If Inhaled: Move the person into fresh air. If they are not breathing, give artificial respiration.

Consult a physician.[4]

 In Case of Skin Contact: Immediately remove all contaminated clothing. Wash off with soap
and plenty of water. Consult a physician.[4]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[4] If contact lenses are present, remove them if it is easy to do so and
continue rinsing.[3]

o |f Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water and consult a physician.[4]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]
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e Specific Hazards: Hazardous decomposition products formed under fire conditions include
carbon oxides, hydrogen chloride gas, and hydrogen bromide gas.[5]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[4]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation and avoid
breathing vapors, mist, or gas. Ensure adequate ventilation.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel the material. Keep in suitable, closed containers for disposal.[4]

Visualized Workflow: Accidental Spill Response

The following diagram outlines the logical steps to be taken in the event of an accidental spill of
1-Bromo-4-chlorobenzene-d4.
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Evacuate Personnel to a Safe Area

;

Ensure Adequate Ventilation

:

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Prevent entry into drains)

If Liquid/Solution

Clean Up Dry Material Clean Up Wet Material
(Sweep or vacuum) (Absorb with inert material)

Place in a Labeled, Sealed Container for Disposal

Decontaminate the Area

Spill Managed

Workflow for Handling an Accidental Spill

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for a safe and effective response to an accidental

chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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